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Okadaic Acid, Potassium Salt Okadaic Acid, Potassium Salt Non-phorbol type tumor promoter. Reversible, potent and selective serine threonine protein phosphatase inhibitor. PP2A (IC50=0.2-1nM), PP1 (IC50=3-15nM), PP2B (IC50=>1uM). Does not inhibit PP2C. Stimulates intracellular protein phosphorylation. Useful tool for studying cellular processes that are regulated by phosphorylation. Does not affect activity of acid phosphatase, alkaline phosphatase and tyrosine phosphatase. Mimics the effects of insulin. Activates atypical protein kinase C (zeta/lambda) in 3T3/L1 adipocytes. Enhances transmitter release at neuromuscular junctions. Apoptosis inhibitor. Induces apoptosis in human breast carcinoma cells (MB-231 and MCF-7) and in myeloid cells. Neurotoxic. Used to study various cellular processes including cell cycle, apoptosis, nitric oxide metabolism and calcium signaling. Stimulates cell motility, loss of stabilization of focal adhesions and a consequent loss of cytoskeletal organization.
Brand Name: Vulcanchem
CAS No.: 155751-72-7
VCID: VC0124901
InChI: InChI=1S/C44H68O13.K/c1-25-21-34(55-44(23-25)35(46)12-11-31(54-44)24-41(6,50)40(48)49)26(2)9-10-30-14-18-43(53-30)19-15-33-39(57-43)36(47)29(5)38(52-33)32(45)22-28(4)37-27(3)13-17-42(56-37)16-7-8-20-51-42;/h9-10,23,26-28,30-39,45-47,50H,5,7-8,11-22,24H2,1-4,6H3,(H,48,49);/q;+1/p-1/b10-9+;
SMILES: CC1CCC2(CCCCO2)OC1C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)[O-])O)O)C)O)O.[K+]
Molecular Formula: C44H67KO13
Molecular Weight: 843.1 g/mol

Okadaic Acid, Potassium Salt

CAS No.: 155751-72-7

Cat. No.: VC0124901

Molecular Formula: C44H67KO13

Molecular Weight: 843.1 g/mol

* For research use only. Not for human or veterinary use.

Okadaic Acid, Potassium Salt - 155751-72-7

Specification

Description Non-phorbol type tumor promoter. Reversible, potent and selective serine threonine protein phosphatase inhibitor. PP2A (IC50=0.2-1nM), PP1 (IC50=3-15nM), PP2B (IC50=>1uM). Does not inhibit PP2C. Stimulates intracellular protein phosphorylation. Useful tool for studying cellular processes that are regulated by phosphorylation. Does not affect activity of acid phosphatase, alkaline phosphatase and tyrosine phosphatase. Mimics the effects of insulin. Activates atypical protein kinase C (zeta/lambda) in 3T3/L1 adipocytes. Enhances transmitter release at neuromuscular junctions. Apoptosis inhibitor. Induces apoptosis in human breast carcinoma cells (MB-231 and MCF-7) and in myeloid cells. Neurotoxic. Used to study various cellular processes including cell cycle, apoptosis, nitric oxide metabolism and calcium signaling. Stimulates cell motility, loss of stabilization of focal adhesions and a consequent loss of cytoskeletal organization.
CAS No. 155751-72-7
Molecular Formula C44H67KO13
Molecular Weight 843.1 g/mol
IUPAC Name potassium;2-hydroxy-3-[11-hydroxy-2-[(E)-4-[4-hydroxy-2-[1-hydroxy-3-(3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]-2-methylpropanoate
Standard InChI InChI=1S/C44H68O13.K/c1-25-21-34(55-44(23-25)35(46)12-11-31(54-44)24-41(6,50)40(48)49)26(2)9-10-30-14-18-43(53-30)19-15-33-39(57-43)36(47)29(5)38(52-33)32(45)22-28(4)37-27(3)13-17-42(56-37)16-7-8-20-51-42;/h9-10,23,26-28,30-39,45-47,50H,5,7-8,11-22,24H2,1-4,6H3,(H,48,49);/q;+1/p-1/b10-9+;
Standard InChI Key UXRQUXBFVICHQJ-RRABGKBLSA-M
Isomeric SMILES CC1CCC2(CCCCO2)OC1C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)/C=C/C(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)[O-])O)O)C)O)O.[K+]
SMILES CC1CCC2(CCCCO2)OC1C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)[O-])O)O)C)O)O.[K+]
Canonical SMILES CC1CCC2(CCCCO2)OC1C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)[O-])O)O)C)O)O.[K+]

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